Cas no 847472-82-6 (2-(2,4-dimethylphenoxy)-N-{[(prop-2-en-1-yl)carbamothioyl]amino}acetamide)

• Product Name: 2-(2,4-dimethylphenoxy)-N-{[(prop-2-en-1-yl)carbamothioyl]amino}acetamide
• CAS No: 847472-82-6
• MDL: MFCD00171090
• CID: 4660108
• Update Time: 2025-06-11

2-(2,4-dimethylphenoxy)-N-{[(prop-2-en-1-yl)carbamothioyl]amino}acetamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-(2,4-DIMETHYLPHENOXY)ACETYL)-4-ALLYLTHIOSEMICARBAZIDE
• 2-(2,4-dimethylphenoxy)-N-{[(prop-2-en-1-yl)carbamothioyl]amino}acetamide
• Acetic acid, 2-(2,4-dimethylphenoxy)-, 2-[(2-propen-1-ylamino)thioxomethyl]hydrazide

• MDL： MFCD00171090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2,4-dimethylphenoxy)-N-{[(prop-2-en-1-yl)carbamothioyl]amino}acetamide

Introduction to 2-(2,4-dimethylphenoxy)-N-{[(prop-2-en-1-yl)carbamothioyl]amino}acetamide (CAS No. 847472-82-6) and Its Emerging Applications in Chemical Biology

2-(2,4-dimethylphenoxy)-N-{[(prop-2-en-1-yl)carbamothioyl]amino}acetamide, identified by the CAS number 847472-82-6, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to a class of molecules characterized by a phenolic moiety linked to an acetamide backbone, further functionalized with an N-substituent containing a carbamothioyl group and an allylamine side chain. The presence of multiple aromatic and heteroaromatic rings, along with polar functional groups, suggests potential interactions with biological targets, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The molecular structure of 2-(2,4-dimethylphenoxy)-N-{[(prop-2-en-1-yl)carbamothioyl]amino}acetamide (CAS No. 847472-82-6) exhibits a high degree of complexity, which may contribute to its biological activity. The 2,4-dimethylphenoxyl group introduces steric hindrance and electronic properties that could modulate binding affinity to specific enzymes or receptors. Additionally, the allylcarbamothioyl moiety is a key feature that may engage in sulfur-based interactions with biological targets, such as thioredoxin reductase or other redox-active proteins. These interactions are of particular interest in the context of developing novel therapeutic agents targeting metabolic disorders or inflammatory pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that the phenolic ring and the acetamide moiety may interact with hydrophobic pockets or polar residues in protein targets, while the allylamine group could form hydrogen bonds or engage in hydrophobic interactions. These insights have guided the design of derivatives with enhanced potency and selectivity. For instance, modifications at the prop-2-en-1-yl position have been explored to optimize pharmacokinetic properties, such as solubility and metabolic stability.

In vitro studies have begun to elucidate the potential biological activities of 2-(2,4-dimethylphenoxy)-N-{[(prop-2-en-1-yl)carbamothioyl]amino}acetamide (CAS No. 847472-82-6). Initial assays suggest that this compound exhibits moderate inhibitory activity against certain kinases and proteases involved in cancer progression. The sulfur-containing group has been particularly highlighted as a key determinant of its bioactivity, possibly due to its ability to disrupt redox signaling pathways. Furthermore, the dimethylphenoxyl substituent may enhance binding affinity by interacting with aromatic residues in target proteins, a mechanism commonly exploited in kinase inhibitors.

The synthesis of this compound presents both challenges and opportunities for medicinal chemists. The multi-step process involves functionalization of aromatic rings followed by introduction of the carbamothioyl and allylamine groups. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have streamlined the preparation of complex molecules like this one. Additionally, green chemistry principles have been applied to improve yield and reduce waste, aligning with sustainable drug development practices.

One of the most exciting prospects for 2-(2,4-dimethylphenoxy)-N-{[(prop-2-en-1-yl)carbamothioyl]amino}acetamide (CAS No. 847472-82-6) lies in its potential application as a scaffold for next-generation therapeutics. By leveraging structure-based drug design techniques, researchers can modify specific regions of the molecule to enhance target engagement while minimizing off-target effects. For example, computational studies have suggested that replacing the allylamine group with a more rigid structure could improve binding stability without compromising bioactivity. Such modifications are critical for developing drugs with improved pharmacological profiles.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel lead compounds like this one. Predictive models trained on large datasets of bioactive molecules can rapidly screen candidates for potential therapeutic applications. This approach has already been employed to prioritize analogs of 2-(2,4-dimethylphenoxy)-N-{[(prop-2-en-1-yl)carbamothioyl]amino}acetamide (CAS No. 847472-82-6) based on their predicted binding affinities to various targets. Such high-throughput virtual screening methods are becoming indispensable tools in modern medicinal chemistry.

Future research directions for this compound include exploring its role in modulating inflammatory responses and immune function. The presence of both hydrophilic and hydrophobic regions suggests potential interactions with immune cells and signaling pathways involved in innate immunity. Preclinical studies are warranted to evaluate whether this molecule can serve as an immunomodulatory agent, particularly in conditions where excessive inflammation is detrimental.

The development of novel analytical techniques has also contributed to a deeper understanding of this compound's behavior in biological systems. Mass spectrometry-based methods allow for precise quantification and structural elucidation, while nuclear magnetic resonance (NMR) spectroscopy provides detailed insights into conformational dynamics. These tools are essential for characterizing metabolites formed after administration and for assessing drug-drug interactions.

In conclusion, 2-(dimethylphenoxy)-N-{[prop-en-1-ylidcarbamothioyl]aminoacetamide(CAS No.
84747